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Compound of Interest

Compound Name: (+)-Santolina alcohol
CAS No.: 35671-15-9
Cat. No.: B1590485
Get Quote
. J

Compound: (+)-Santolina Alcohol (CAS: 35671-15-9) IUPAC Name: (3S)-3-ethenyl-2,5-
dimethylhex-4-en-2-ol Class: Irregular Monoterpene Alcohol Document Type: Technical
Guidance & Application Note[1][2]

Executive Summary

(+)-Santolina alcohol is an irregular monoterpene alcohol characterized by a tertiary hydroxyl
group attached to a branched, unsaturated hydrocarbon chain.[1][2] Its solubility behavior is
governed by the "Hydrophobic Dominance" principle: while the hydroxyl moiety (-OH) provides
a site for hydrogen bonding, the bulky, unsaturated carbon skeleton (C10) dictates a strong
lipophilic character.[1][2]

For researchers and formulators, this molecule presents a classic Type Il Solute profile:
e Aqueous Systems: Functionally insoluble (requires surfactants/co-solvents).[1][2]

e Organic Systems: Highly soluble in mid-polarity and non-polar solvents.[1][2]
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o Extraction Implications: Efficiently recovered using supercritical CO2z or non-polar organic
solvents (Hexane, Pentane), but requires polar gradients (e.g., Diethyl Ether) for
chromatographic purification.[2]

Physicochemical Foundation

To predict solubility behavior in novel systems, we must first understand the molecular drivers.

[1][2]

Property Value Implication for Solubility

] Small molecule; rapid diffusion
Molecular Weight 154.25 g/mol , _ ,
in low-viscosity solvents.[1][2]

Discussed in terms of
Physical State Liquid (at 25°C) miscibility and saturation limits.
[2]

Lipophilic. Partitions

preferentially into organic
LogP (Octanol/Water) ~2.7 —3.1 (Est.)[1][2]

phases (approx. 1000:1 vs

water).[1][2]

Weak donor capability due to
H-Bond Donor Count 1 (Tertiary -OH) steric hindrance (tertiary
carbon).[1][2]

Can accept H-bonds from
H-Bond Acceptor Count 1 protic solvents (Ethanol,
Water).[1][2]

Low polarity; confirms poor
Polar Surface Area (PSA) ~20.2 A2 P y _ P
water solubility.[1][2]

Mechanistic Insight: The tertiary nature of the alcohol group creates steric hindrance.[2] Unlike
primary alcohols (e.g., Geraniol), the hydroxyl group in Santolina alcohol is shielded by methyl
groups.[1][2] This reduces its ability to form a stable hydration shell in water, driving the
molecule to aggregate or phase-separate in aqueous environments.[1][2]
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Solubility Profile by Solvent Class

The following data synthesizes predictive models (Hansen Solubility Parameters) and empirical

isolation data.

Quantitative Solubility Landscape (at 25°C)

Note: Values represent saturation limits. "Miscible" implies the solute mixes in all proportions.[1]

[2][3]

Representative Solubility (approx. Interaction
Solvent Class .
Solvent gl/L) Mechanism
) ] Dipole-dipole & weak

Chlorinated Chloroform >400 (High) )
H-bonding.[1][2]
Ether oxygen accepts

Ethers THF, Diethyl Ether >240 (High) H-bond from solute -
OH.[1][2]

) H-bonding network

Alcohols Ethanol, Methanol 120 - 150 (High) o
compatibility.[1][2]
Van der Waals

Alkanes n-Hexane, Pentane ~220 (High) (London Dispersion)
forces dominate.[1][2]
Strong dipole

Polar Aprotic DMSO, DMF 170 - 300 (Mod-High) interactions solubilize
the polar head.[1][2]
Hydrophobic effect

Aqueous Water < 1.0 (Very Low)

expels the solute.[2]

The "Solubility Paradox" in Purification

While Santolina alcohol is highly soluble in hexane, it is often retained slightly longer on silica

gel than associated terpene hydrocarbons (like terpenes) due to the -OH group.[1][2]
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o Elution Strategy: It requires a "push” from a slightly polar solvent.[1][2] Pure hexane may
move it too slowly; a mixture of Pentane:Diethyl Ether (95:5) is the standard industry protocol
for flash chromatography isolation [1, 2].[2]

Experimental Protocols
Protocol A: Saturation Shake-Flask Method

For determining exact solubility in a specific formulation vehicle.[1][2]

o Preparation: Add excess (+)-Santolina alcohol (liquid) to 10 mL of the target solvent in a
glass vial. The mixture should be biphasic (visible droplets) or cloudy.[1][2]

» Equilibration: Agitate at 25°C for 24 hours using an orbital shaker (200 rpm).

e Phase Separation: Centrifuge at 10,000 rpm for 10 minutes to separate undissolved oll
droplets.

o Sampling: Carefully remove the supernatant (saturated solution).[1][2]

e Quantification: Dilute the supernatant with Ethanol (1:100) and analyze via GC-FID or GC-
MS.

o External Standard: Use a calibration curve of pure Santolina alcohol in Ethanol.[1][2]

Protocol B: Isolation from Plant Matrix (Solubility-
Driven)

Demonstrating solubility differentials in extraction.

o Extraction: Macerate Santolina chamaecyparissus aerial parts in t-Butyl Methyl Ether
(TBME) or Hexane.[1][2][4] (Target: Lipophilic fraction).

e Winterization (Optional): Chill extract to -20°C to precipitate waxes (which have lower
solubility parameters than the terpene alcohol).[1][2]

o Fractionation: Apply to a Silica Gel 60 column.
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e Elution Gradient:
o Fraction 1 (Hydrocarbons): 100% Pentane.[1][2]
o Fraction 2 (Santolina Alcohol):95% Pentane / 5% Diethyl Ether.[1][2][4]

o Rationale: The ether disrupts the hydrogen bonding between the silica silanols and the
Santolina alcohol hydroxyl group, releasing it into the mobile phase.[1][2]

Visualizations
Diagram 1: Solvent Selection Decision Tree

A logic flow for selecting the correct solvent based on the application (Extraction vs. Analysis
vs. Formulation).[2]

Start: Select Application

Extraction from Biomass GC/Analytical Standard Product Formulation

No (Oil/Alcohol Base)

Miscibility Required

Lipophilic Target

Use Non-Polar Solvent Use High Solubility/Volatile
(Hexane, Pentane, SC-CO2) (Ethanol, Acetone)

Purification Needed?

Yes (Chromatography)

Requires Surfactant/Emulsifier Direct Solubilization
(Polysorbate 80) (MCT Qil, Carrier Oils)

Add Polar Modifier
(5-10% Diethyl Ether)

Click to download full resolution via product page
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Caption: Decision matrix for solvent selection based on process requirements. Blue nodes
indicate extraction, Green analysis, and Red formulation.

Diagram 2: Solubility Mechanism & Intermolecular
Forces

Visualizing why Santolina Alcohol behaves as a Type Il solute.

Accepts H-Bond Ethanol (EtOH)

Result: Soluble (H-Bonding)

Steric Hindrance

Hydroxyl Group (-OH)
Polar / H-Bond Donor g

Water (H20)
Result: Phase Separation

Lipophilic Compatibility

(+)-Santolina Alcohol

Irregular Terpene Skeleton
Non-Polar / Bulky / C10

Hydrophobic Effect

London Dispersion Forces

Hexane
Result: Highly Soluble (Van der Waals)

Click to download full resolution via product page

Caption: Mechanistic breakdown of solubility. The bulky non-polar tail (Green) dominates
interactions, driving solubility in organic solvents.[2]

Applications in Drug Development & Synthesis

Understanding the solubility of (+)-Santolina alcohol is critical for:

» Bioavailability Enhancement: Due to its LogP ~3, the compound is classified as BCS Class I
(High Permeability, Low Solubility).[1][2] For pharmaceutical applications, it requires lipid-
based formulations (SEDDS) or cyclodextrin complexation to improve oral bioavailability.[1]

[2]

o Synthesis Precursor: It is often used as a chiral building block.[1][2] Reactions are typically
run in Dichloromethane (DCM) or THF where solubility is maximal (>400 g/L), ensuring
homogeneous reaction kinetics.[1][2]
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Analytical Standards: Stock solutions should be prepared in Ethanol or Methanol rather than
Acetonitrile if long-term stability at -20°C is required, as alcohols prevent potential
polymerization of the vinyl group seen in some acidic/aprotic environments.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. (+)-Santolina alcohol | C10H180 | CID 12315281 - PubChem [pubchem.ncbi.nim.nih.gov]
2. researchgate.net [researchgate.net]

3. chem.libretexts.org [chem.libretexts.org]

4. thieme-connect.com [thieme-connect.com]

5. (+)-SANTOLINA ALCOHOL | 35671-15-9 [chemicalbook.com]

To cite this document: BenchChem. [Technical Dossier: Solubility Profile & Solvent
Compatibility of (+)-Santolina Alcohol]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Santolina-alcohol
https://www.researchgate.net/publication/254247474_Santolina_Alcohol_as_Component_of_the_Essential_Oil_of_Achillea_ageratum_L_from_Corsica_Island
https://pubchem.ncbi.nlm.nih.gov/compound/Santolina-alcohol
https://www.researchgate.net/publication/254247474_Santolina_Alcohol_as_Component_of_the_Essential_Oil_of_Achillea_ageratum_L_from_Corsica_Island
https://pubchem.ncbi.nlm.nih.gov/compound/Santolina-alcohol
https://www.researchgate.net/publication/254247474_Santolina_Alcohol_as_Component_of_the_Essential_Oil_of_Achillea_ageratum_L_from_Corsica_Island
https://pubchem.ncbi.nlm.nih.gov/compound/Santolina-alcohol
https://www.researchgate.net/publication/254247474_Santolina_Alcohol_as_Component_of_the_Essential_Oil_of_Achillea_ageratum_L_from_Corsica_Island
https://pubchem.ncbi.nlm.nih.gov/compound/Santolina-alcohol
https://www.researchgate.net/publication/254247474_Santolina_Alcohol_as_Component_of_the_Essential_Oil_of_Achillea_ageratum_L_from_Corsica_Island
https://www.benchchem.com/product/b1590485/docs?utm_src=pdf-body#technical-dossier-solubility-profile-solvent-compatibility-of-santolina-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/Santolina-alcohol
https://www.researchgate.net/publication/254247474_Santolina_Alcohol_as_Component_of_the_Essential_Oil_of_Achillea_ageratum_L_from_Corsica_Island
https://www.benchchem.com/product/b1590485/docs?utm_src=pdf-body#technical-dossier-solubility-profile-solvent-compatibility-of-santolina-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/Santolina-alcohol
https://www.researchgate.net/publication/254247474_Santolina_Alcohol_as_Component_of_the_Essential_Oil_of_Achillea_ageratum_L_from_Corsica_Island
https://pubchem.ncbi.nlm.nih.gov/compound/Santolina-alcohol
https://www.researchgate.net/publication/254247474_Santolina_Alcohol_as_Component_of_the_Essential_Oil_of_Achillea_ageratum_L_from_Corsica_Island
https://pubchem.ncbi.nlm.nih.gov/compound/Santolina-alcohol
https://www.researchgate.net/publication/254247474_Santolina_Alcohol_as_Component_of_the_Essential_Oil_of_Achillea_ageratum_L_from_Corsica_Island
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8346461.htm
https://www.benchchem.com/product/b1590485/docs?utm_src=pdf-body#technical-dossier-solubility-profile-solvent-compatibility-of-santolina-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/Santolina-alcohol
https://www.researchgate.net/publication/254247474_Santolina_Alcohol_as_Component_of_the_Essential_Oil_of_Achillea_ageratum_L_from_Corsica_Island
https://www.benchchem.com/product/b1590485?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Santolina-alcohol
https://www.researchgate.net/publication/254247474_Santolina_Alcohol_as_Component_of_the_Essential_Oil_of_Achillea_ageratum_L_from_Corsica_Island
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/17%3A_Alcohols_and_Phenols/17.02%3A_Properties_of_Alcohols_and_Phenols
https://www.thieme-connect.com/products/ejournals/pdf/10.1055/a-0585-6153.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8346461.htm
https://www.benchchem.com/product/b1590485/docs#technical-dossier-solubility-profile-solvent-compatibility-of-santolina-alcohol
https://www.benchchem.com/product/b1590485/docs#technical-dossier-solubility-profile-solvent-compatibility-of-santolina-alcohol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590485?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1590485/docs#technical-dossier-solubility-profile-
solvent-compatibility-of-santolina-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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